Cas no 835-58-5 (4-(Trifluoromethyl)phthalic acid)

4-(Trifluoromethyl)phthalic acid Properties

Names and Identifiers

• 4-(Trifluoromethyl)phthalic acid
• 4-Trifluoromethylphthalic Acid
• 1,2-Benzenedicarboxylicacid, 4-(trifluoromethyl)-
• 4-trifluoromethyl-phthalic acid
• VNLYHYHJIXGBFX-UHFFFAOYSA-N
• 1,2-Benzenedicarboxylic acid, 4-(trifluoromethyl)-
• KSC446E0H
• VNLYHYHJIXGBFX-UHFFFAOYSA-
• 4-(trifluoromethyl)-phthalic acid
• 4-(trifluoromethyl) phthalic acid
• WT288
• S
• ST2405495
• AX8007199
• W8
• 4-(Trifluoromethyl)-1,2-benzenedicarboxylic acid (ACI)
• Phthalic acid, 4-(trifluoromethyl)- (6CI, 7CI, 8CI)
• SY050384
• DTXCID60295798
• MFCD00671572
• CS-0099475
• DTXSID90344723
• DS-18466
• T1566
• DB-056722
• 4-trifluoromethylbenzene-1,2-dicarboxylic acid
• AKOS015852728
• O11109
• 835-58-5
• 4-(trifluoromethyl)benzene-1,2-dicarboxylic acid
• SCHEMBL460066
• 4-(Trifluoromethyl)phthalicacid
• +Expand

• MDL： MFCD00671572
• InChIKey： VNLYHYHJIXGBFX-UHFFFAOYSA-N
• Inchi： 1S/C9H5F3O4/c10-9(11,12)4-1-2-5(7(13)14)6(3-4)8(15)16/h1-3H,(H,13,14)(H,15,16)
• SMILES： O=C(C1C(C(O)=O)=CC(C(F)(F)F)=CC=1)O

Computed Properties

• Exact Mass: 234.013993g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.013993g/mol
• Monoisotopic Mass: 234.013993g/mol
• Topological Polar Surface Area: 74.6Ų
• Heavy Atom Count: 16
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.10180
• PSA: 74.60000
• Refractive Index: 1.521
• Boiling Point: 350.9°C at 760 mmHg
• Melting Point: 151.0 to 158.0 deg-C
• Flash Point: 166℃
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.581

4-(Trifluoromethyl)phthalic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-(Trifluoromethyl)phthalic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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